Cas no 2111432-54-1 (5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine
• CAS No: 2111432-54-1
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 5758238
• PubChem ID: 165679973
• Update Time: 2025-05-23

5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine
• 2111432-54-1
• EN300-1784637

• Inchi： 1S/C10H8N4O/c11-7-4-14-15-10(7)6-1-2-8-9(3-6)13-5-12-8/h1-5H,11H2,(H,12,13)
• InChI Key： UHLOFXZNDMJJPF-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 200.06981089g/mol
• Monoisotopic Mass: 200.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine

Introduction to Compound with CAS No. 2111432-54-1 and Product Name: 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine

The compound with the CAS number 2111432-54-1 and the product name 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule integrates two pharmacologically relevant scaffolds: the benzodiazole and oxazole moieties, which are well-documented for their diverse biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The benzodiazole moiety, characterized by its nitrogen-containing aromatic ring system, is widely recognized for its anxiolytic, sedative, and muscle relaxant properties. On the other hand, the oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, has been implicated in various biological processes, including antimicrobial and anti-inflammatory effects. The combination of these two motifs in 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine suggests a multifaceted pharmacological profile that warrants further exploration.

The synthesis of 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine involves a series of well-established organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The benzodiazole core can be introduced through classical methods such as condensation reactions between appropriately substituted precursors. Subsequent functionalization of the oxazole ring allows for the introduction of the amine group at the 4-position, which is critical for achieving the desired biological activity. The precise regioselectivity and stereoselectivity achieved during these synthetic steps are essential for ensuring the compound's efficacy and safety profile.

In terms of biological activity, preliminary studies on 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine have revealed promising results in several in vitro assays. The compound demonstrates significant binding affinity to certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) disorders. Additionally, its interaction with various enzymes has been explored, indicating possible roles in modulating metabolic pathways relevant to inflammation and pain management.

The integration of computational modeling techniques has further enhanced our understanding of the pharmacological properties of this compound. Molecular docking studies have been conducted to predict how 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-amine interacts with target proteins. These simulations have provided valuable insights into its binding mechanism and have helped identify key structural features that contribute to its biological activity. Such computational approaches are increasingly becoming indispensable in modern drug discovery pipelines.

Preclinical studies have also been initiated to evaluate the safety and efficacy of 5-(1H-1,3-benzodiazol-5-yl)-1,2-oxazol-4-am ine in animal models. These studies aim to assess its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) parameters. Furthermore, toxicity assessments are being performed to ensure that the compound is well-tolerated at therapeutic doses. The results from these preclinical trials will provide critical data for determining its suitability for further development into a clinical candidate.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for structure-based drug design, allowing chemists to explore analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of 5-(1H - 1 , 3 - benz odia z ol - 5 - yl ) - 1 , 2 - o x az ol - 4 - am ine to target specific diseases more effectively.

The growing interest in heterocyclic compounds like 5-(1H - 1 , 3 - benz odia z ol - 5 - yl ) - 1 , 2 - o x az ol - 4 - am ine is also driven by their potential environmental benefits. Heterocycles often exhibit high molecular complexity and diversity compared to traditional organic molecules, which can lead to improved selectivity and reduced side effects. This aligns with the broader trend toward greener chemistry practices in pharmaceutical development.

In conclusion,5-(IH-I ,3-Benzodiazol-S-yi)-I ,z-Oxaz ol-Z-am ine represents a promising candidate for further pharmaceutical development. Its unique structural features combined with preliminary biological activity make it an attractive molecule for medicinal chemists to explore . As research continues , it is anticipated that this compound will contribute significantly to our understanding of disease mechanisms and provide new avenues for therapeutic intervention . p >